Cas no 1245157-42-9 (2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid)

• Product Name: 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid
• CAS No: 1245157-42-9
• MF: C₁₅H₂₀N₆O₃S
• MW: 364.422700881958
• CID: 3046429
• PubChem ID: 49822217
• Update Time: 2025-10-31

2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-formic acid
• 2-(6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-ylamino) thiazole-5-formic acid
• 1245157-42-9
• CS-0164074
• SCHEMBL3536666
• 2-(6-(4-(2-hydroxylethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-formic acid
• 2-((6-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxylic acid (Dasatinib Impurity)
• 2-((6-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxylic acid
• 2-((6-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)-1,3-thiazole-5-carboxylic acid
• 2-[[6-[4-(2-Hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxylic acid
• 2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxylic acid
• 977-091-7
• MGXNUQLLDXXAOP-UHFFFAOYSA-N
• 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid

• Inchi： 1S/C15H20N6O3S/c1-10-17-12(19-15-16-9-11(25-15)14(23)24)8-13(18-10)21-4-2-20(3-5-21)6-7-22/h8-9,22H,2-7H2,1H3,(H,23,24)(H,16,17,18,19)
• InChI Key： MGXNUQLLDXXAOP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NC1=CC(=NC(C)=N1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 364.13200
• Monoisotopic Mass: 364.13175969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 142.95000
• LogP: 0.87350

Additional information on 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid

Introduction to 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic Acid (CAS No. 1245157-42-9)

2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1245157-42-9, represents a sophisticated fusion of heterocyclic scaffolds, including piperazine, pyrimidine, and thiazole moieties, which are well-documented for their role in modulating biological pathways. The presence of a 2-hydroxyethyl side chain further enhances its potential for bioactivity and pharmacological relevance.

The structural architecture of this compound is meticulously designed to interact with biological targets, making it a promising candidate for drug discovery and development. The piperazine ring, known for its ability to form stable hydrogen bonds and its role in enhancing solubility and bioavailability, is strategically positioned to facilitate binding interactions with proteins and enzymes. This feature is particularly relevant in the design of small-molecule inhibitors and modulators.

The pyrimidine moiety in the molecule contributes to its ability to engage with nucleic acid-related targets, which is crucial for therapeutic applications involving DNA repair mechanisms, transcriptional regulation, and antiviral strategies. Pyrimidine derivatives are extensively studied for their potential in oncology, immunomodulation, and central nervous system (CNS) disorders. The incorporation of a methyl group at the 2-position of the pyrimidine ring further fine-tunes the electronic properties of the molecule, enhancing its binding affinity and selectivity.

The thiazole ring is another key pharmacophore in this compound, known for its broad spectrum of biological activities. Thiazole derivatives have been widely explored for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The carboxylic acid group at the 5-position of the thiazole ring not only provides a site for further functionalization but also contributes to the molecule's solubility and interaction with biological targets.

The 2-hydroxyethyl side chain attached to the piperazine ring adds an additional layer of complexity to the compound's bioactivity. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity and metabolic stability. This feature makes the compound a versatile scaffold for designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies using virtual screening and docking simulations have highlighted its potential as an inhibitor of kinases, phosphodiesterases, and other enzymes involved in critical signaling pathways. These computational insights have guided experimental efforts toward optimizing the compound's potency and selectivity.

In vitro studies have demonstrated that 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid exhibits promising activity against several disease-related targets. For instance, preliminary experiments have shown inhibitory effects on certain kinases implicated in cancer progression. Additionally, the compound has shown potential in modulating inflammatory pathways by interacting with key enzymes such as COX-2 and LOX. These findings align with the growing interest in developing multi-target directed ligands (MTDLs) that can address complex diseases through simultaneous modulation of multiple pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The introduction of functional groups like hydroxyl and carboxylic acid has been achieved through selective oxidation and hydrolysis processes.

The pharmacological profile of CAS No. 1245157-42-9 is being further investigated through preclinical studies aimed at evaluating its safety profile, pharmacokinetics, and mechanism of action. These studies are crucial for understanding how the compound interacts with biological systems at different doses and time points. Additionally, toxicological assessments are being conducted to ensure that the compound does not exhibit significant side effects at therapeutic concentrations.

The development of novel therapeutic agents relies heavily on understanding structure-activity relationships (SARs). Researchers are exploring derivatives of this compound by modifying specific functional groups or introducing new moieties to enhance its bioactivity. By leveraging structural biology techniques such as X-ray crystallography and NMR spectroscopy, scientists can gain detailed insights into how these modifications affect binding interactions with biological targets.

The potential applications of 2-6-4-(2-Hydroxyethyl)-1-piperazinyl-2-methyl-4-pyrimidinylamino-5-thiazolecarboxylic acid extend beyond oncology into other therapeutic areas such as neurology, cardiology, and infectious diseases. Its ability to modulate multiple signaling pathways makes it a versatile scaffold for designing molecules with broad therapeutic potential. As research progresses, it is anticipated that this compound will play a significant role in addressing unmet medical needs through innovative drug discovery strategies.